Cas no 1807204-84-7 (Ethyl 3-chloro-4-cyano-2-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-chloro-4-cyano-2-(trifluoromethyl)benzoate
• CAS No: 1807204-84-7
• MF: C₁₁H₇ClF₃NO₂
• MW: 277.626992464066
• CID: 4947615
• Update Time: 2025-06-08

Ethyl 3-chloro-4-cyano-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-4-cyano-2-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7ClF3NO2/c1-2-18-10(17)7-4-3-6(5-16)9(12)8(7)11(13,14)15/h3-4H,2H2,1H3
• InChI Key： WBRQTAJEZYZXKT-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(C(=O)OCC)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 3.4
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 3-chloro-4-cyano-2-(trifluoromethyl)benzoate

Ethyl 3-chloro-4-cyano-2-(trifluoromethyl)benzoate (CAS No. 1807204-84-7): A Comprehensive Overview

Ethyl 3-chloro-4-cyano-2-(trifluoromethyl)benzoate (CAS No. 1807204-84-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, presents a promising platform for the development of novel bioactive molecules. The presence of multiple functional groups, including a chloro substituent, a cyanide group, and a trifluoromethyl moiety, makes it a versatile intermediate in synthetic chemistry.

The chemical structure of Ethyl 3-chloro-4-cyano-2-(trifluoromethyl)benzoate consists of a benzoate backbone, which is a well-documented scaffold in medicinal chemistry. The benzoate group is particularly valued for its ability to enhance the solubility and bioavailability of drug candidates. The introduction of a chloro group at the 3-position and a cyanide group at the 4-position introduces electrophilic centers that can be readily functionalized through various organic transformations. Additionally, the trifluoromethyl group at the 2-position contributes to the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further derivatization.

In recent years, Ethyl 3-chloro-4-cyano-2-(trifluoromethyl)benzoate has been explored in several cutting-edge research studies aimed at discovering new therapeutic agents. One notable area of interest is its potential application in the development of anti-inflammatory and anti-cancer drugs. The structural motifs present in this compound are known to interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that benzoate derivatives can modulate inflammatory responses by inhibiting key pro-inflammatory cytokines.

The role of the chloro, cyanide, and trifluoromethyl groups in influencing the biological activity of Ethyl 3-chloro-4-cyano-2-(trifluoromethyl)benzoate has been extensively investigated. The chloro substituent, for example, is known to enhance binding affinity to certain protein targets by participating in hydrogen bonding or hydrophobic interactions. Similarly, the cyanide group can serve as a leaving group in nucleophilic substitution reactions, allowing for further structural diversification. The trifluoromethyl group, on the other hand, is renowned for its ability to improve pharmacokinetic properties by increasing metabolic stability and lipophilicity.

A particularly exciting application of Ethyl 3-chloro-4-cyano-2-(trifluoromethyl)benzoate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often overexpressed in cancer cells. By designing molecules that specifically target these kinases, researchers aim to develop therapies that can selectively inhibit tumor growth while minimizing side effects. Ethyl 3-chloro-4-cyano-2-(trifluoromethyl)benzoate serves as an excellent starting material for constructing such inhibitors due to its rich functionalization potential.

In addition to its pharmaceutical applications, Ethyl 3-chloro-4-cyano-2-(trifluoromethyl)benzoate has shown promise in agrochemical research. The compound’s structural features make it suitable for developing novel pesticides and herbicides that can effectively target plant pathogens without harming beneficial organisms. The use of benzoate derivatives in agriculture has been well-documented, with many such compounds exhibiting potent activity against a wide range of pests.

The synthesis of Ethyl 3-chloro-4-cyano-2-(trifluoromethyl)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination of appropriately substituted benzoates followed by cyanation and trifluoromethylation at specific positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high precision.

The safety profile of Ethyl 3-chloro-4-cyano-2-(trifluoromethyl)benzoate is another critical aspect that has been thoroughly evaluated in recent studies. While the compound’s reactivity makes it valuable for synthetic applications, it is essential to handle it under controlled conditions to prevent unwanted side reactions. Researchers have focused on developing protocols that minimize exposure risks while maintaining efficiency in synthetic workflows.

In conclusion, Ethyl 3-chloro-4-cyano-2-(trifluoromethyl)benzoate (CAS No. 1807204-84-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an ideal candidate for developing novel bioactive molecules targeting various diseases and agricultural challenges. As research continues to uncover new applications for this compound, its importance in synthetic chemistry is likely to grow even further.